Cas no 1805396-81-9 (Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)

Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate structure
1805396-81-9 structure
Product Name:Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
CAS No:1805396-81-9
MF:C9H5ClF2N2O2
MW:246.598007917404
CID:4865280
Update Time:2025-09-17

Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
    • Inchi: 1S/C9H5ClF2N2O2/c1-16-9(15)7-6(10)4(2-13)5(3-14-7)8(11)12/h3,8H,1H3
    • InChI Key: IKQXZKLQABJTED-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OC)=NC=C(C(F)F)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 318
  • XLogP3: 2
  • Topological Polar Surface Area: 63

Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029055150-1g
Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
1805396-81-9 97%
1g
$1,490.00 2022-04-01
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